BENGHE Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties of Methyl 4-
pyridylacetate: An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Methyl 4-pyridylacetate

Cat. No.: B1295237

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 4-pyridylacetate is a heterocyclic compound of interest in medicinal chemistry and
drug discovery due to the prevalence of the pyridine scaffold in numerous pharmaceuticals. A
thorough understanding of its physicochemical properties is fundamental for predicting its
behavior in biological systems, guiding formulation development, and enabling rational drug
design. This technical guide provides a comprehensive overview of the known and estimated
physicochemical properties of Methyl 4-pyridylacetate, details relevant experimental protocols
for their determination, and presents logical workflows for its analysis.

Core Physicochemical Properties

The physicochemical properties of a compound govern its absorption, distribution, metabolism,
and excretion (ADME) profile, as well as its potential for interacting with biological targets. The
key properties for Methyl 4-pyridylacetate are summarized below.

Data Presentation

Table 1: Physicochemical Properties of Methyl 4-pyridylacetate
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Property Value Source/Method
Molecular Formula CsHsNO2 PubChem[1]
Molecular Weight 151.16 g/mol PubChem[1]
] ] Not Experimentally Determined
Melting Point ]
(Estimated)
N ) Not Experimentally Determined
Boiling Point .
(Estimated)
) Not Experimentally Determined
Density

(Estimated)

S Not Experimentally Determined
pKa (of the pyridinium ion)

(Estimated)
. 2.587 x 10° mg/L at 25 °C

Water Solubility ] FlavScents
(Estimated)

logP (Octanol-Water Partition

. 0.3 (Computed) PubChem (XLogP3)[1]
Coefficient)
CAS Number 29800-89-3 NIST[2]

Note on Estimated Values: Direct experimental data for the melting point, boiling point, density,
and pKa of Methyl 4-pyridylacetate are not readily available in the searched literature. The
values for related isomers, such as Methyl 2-pyridylacetate, can provide an approximation. For
instance, Methyl 2-pyridylacetate is a liquid at room temperature with a boiling point of 103 °C
at 0.5 mmHg and a density of 1.119 g/mL at 25 °C[3]. The pKa of the conjugate acid of 4-
methylpyridine is 5.98[4]. These values for related compounds can serve as a preliminary
reference, but experimental determination for Methyl 4-pyridylacetate is crucial for accurate
characterization.

Experimental Protocols

Accurate determination of physicochemical properties relies on standardized experimental
protocols. Below are detailed methodologies for key experiments.
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Melting Point Determination

Methodology: Capillary Melting Point

Sample Preparation: A small amount of finely powdered, dry Methyl 4-pyridylacetate is
packed into a capillary tube to a height of 2-3 mm.

Apparatus: A calibrated melting point apparatus is used.

Procedure: The capillary tube is placed in the heating block of the apparatus. The
temperature is raised at a rapid rate initially, and then slowed to 1-2 °C per minute as the
estimated melting point is approached.

Determination: The melting range is recorded from the temperature at which the first drop of
liquid appears to the temperature at which the entire sample is liquid.

Boiling Point Determination

Methodology: Distillation

Apparatus Setup: A simple distillation apparatus is assembled, consisting of a round-bottom
flask, a distillation head with a thermometer, a condenser, and a receiving flask.

Procedure: A sample of Methyl 4-pyridylacetate is placed in the round-bottom flask along
with boiling chips. The apparatus is heated gently.

Determination: The boiling point is the temperature at which the vapor and liquid phases are
in equilibrium, observed as a stable temperature on the thermometer as the liquid condenses
and is collected in the receiving flask. For high-boiling liquids, vacuum distillation is
employed to prevent decomposition.

pKa Determination

Methodology: Potentiometric Titration

Solution Preparation: A standard solution of Methyl 4-pyridylacetate is prepared in water or
a suitable co-solvent.
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Titration: The solution is titrated with a standardized solution of a strong acid (e.g., HCI).

Data Acquisition: The pH of the solution is measured using a calibrated pH meter after each
addition of the titrant.

Analysis: A titration curve (pH vs. volume of titrant) is plotted. The pKa is determined from the
pH at the half-equivalence point, where half of the pyridine nitrogen atoms are protonated.

logP Determination

Methodology: Shake-Flask Method

System Preparation: n-Octanol and water are mutually saturated by shaking them together
and allowing the phases to separate.

Procedure: A known amount of Methyl 4-pyridylacetate is dissolved in one of the phases.
This solution is then mixed with a known volume of the other phase in a separatory funnel.
The funnel is shaken to allow for partitioning of the compound between the two phases until
equilibrium is reached.

Phase Separation and Analysis: The two phases are separated. The concentration of Methyl
4-pyridylacetate in each phase is determined using a suitable analytical technique, such as
UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC).

Calculation: The logP is calculated as the logarithm of the ratio of the concentration of the
compound in the octanol phase to its concentration in the aqueous phase.

Logical and Experimental Workflows

Visualizing the logical relationships and experimental processes is crucial for understanding the

analysis of Methyl 4-pyridylacetate.
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Caption: Experimental workflow for the synthesis, purification, and characterization of Methyl
4-pyridylacetate.
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Caption: Interrelationship of physicochemical properties and their impact on drug
development.

Conclusion

This technical guide has synthesized the available information on the physicochemical
properties of Methyl 4-pyridylacetate. While some key experimental data remains to be
determined, the provided estimates and detailed experimental protocols offer a solid foundation
for researchers. The presented workflows illustrate the logical progression from synthesis to
characterization and the critical role of these properties in the broader context of drug discovery
and development. Accurate experimental determination of the melting point, boiling point,
density, and pKa is highly recommended for future studies to build a complete and reliable

profile of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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